Cas no 89981-54-4 (Pyrimido[5,4-d]pyrimidine-4,8-diamine,2-chloro-N4,N8-dimethyl-)
89981-54-4 structure
Product Name:Pyrimido[5,4-d]pyrimidine-4,8-diamine,2-chloro-N4,N8-dimethyl-
CAS No:89981-54-4
MF:C8H9ClN6
MW:224.650258779526
CID:734324
PubChem ID:350774
Update Time:2025-04-19
Pyrimido[5,4-d]pyrimidine-4,8-diamine,2-chloro-N4,N8-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimido[5,4-d]pyrimidine-4,8-diamine,2-chloro-N4,N8-dimethyl-
- 2-chloro-4-N,8-N-dimethylpyrimido[5,4-d]pyrimidine-4,8-diamine
- NSC-515652
- SCHEMBL7939938
- DTXSID70325671
- NSC515652
- 2-Chloro-N~4~,N~8~-dimethylpyrimido[5,4-d]pyrimidine-4,8-diamine
- 89981-54-4
-
- Inchi: 1S/C8H9ClN6/c1-10-6-5-4(12-3-13-6)7(11-2)15-8(9)14-5/h3H,1-2H3,(H,10,12,13)(H,11,14,15)
- InChI Key: ANDZKJYNUCGNOM-UHFFFAOYSA-N
- SMILES: ClC1=NC(=C2C(C(=NC=N2)NC)=N1)NC
Computed Properties
- Exact Mass: 224.0577220g/mol
- Monoisotopic Mass: 224.0577220g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 75.6Ų
Pyrimido[5,4-d]pyrimidine-4,8-diamine,2-chloro-N4,N8-dimethyl- Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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